3-[(4-Methyl-2-nitrophenoxy)methyl]benzoic acid

• IUPAC Name: 3-[(4-methyl-2-nitrophenoxy)methyl]benzoic acid
• InChI: InChI=1S/C15H13NO5/c1-10-5-6-14(13(7-10)16(19)20)21-9-11-3-2-4-12(8-11)15(17)18/h2-8H,9H2,1H3,(H,17,18)
• InChI Key: KZVGQSUPPWPZIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC2=CC(=CC=C2)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C15H13NO5
• DSSTOX Substance ID: DTXSID701243759
• Molecular Weight: 287.27 g/mol
• CAS RN: 832740-22-4

Description

“3-[(4-Methyl-2-nitrophenoxy)methyl]benzoic acid” is a chemical compound with the molecular formula C15H13NO5. It has a molecular weight of 287.27. It is also known as Benzoic acid, (4-methyl-3-nitrophenyl)methyl ester.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found in the search results, a related compound, telmisartan, was synthesized in a 7-step process starting from commercially available 3-methyl-4-nitrobenzoic acid. The key bis-benzimidazole structure was constructed via the copper-catalyzed cyclization of o-haloarylamidines.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzoic acid group attached to a 4-methyl-2-nitrophenyl group through a methylene bridge. The IUPAC Standard InChI is InChI=1S/C15H13NO4/c1-11-7-8-12(9-14(11)16(18)19)10-20-15(17)13-5-3-2-4-6-13/h2-9H,10H2,1H3.

Scientific Research Applications

Degradation of Environmental Pollutants

Advanced Oxidation Processes (AOPs) are a significant area of research for the degradation of recalcitrant compounds in the environment, such as pharmaceuticals like acetaminophen. These processes lead to the generation of various by-products, some of which have been evaluated for their biotoxicity. Such studies could potentially relate to the environmental behavior and degradation pathways of similar complex organic compounds, including "3-[(4-Methyl-2-nitrophenoxy)methyl]benzoic acid" (Qutob et al., 2022).

Stability and Degradation Products Analysis

The stability and degradation pathways of pharmaceutical compounds like nitisinone offer insights into their environmental and metabolic fates, which may parallel the behaviors of structurally related compounds. Analytical methods such as LC-MS/MS are utilized to identify degradation products and their stability, shedding light on the potential risks and benefits of their applications (Barchańska et al., 2019).

Analytical Method Developments

The detection and quantification of compounds in various matrices, such as cosmetics, have been the subject of methodological advancements. Techniques like spectrophotometry and HPLC have been developed for analyzing the presence of compounds, which could be relevant for assessing "this compound" in different environments (Mallika J.B.N et al., 2014).

Atmospheric Presence and Impact of Nitrophenols

Nitrophenols, which could share some structural similarities with the nitro group present in "this compound", have been studied for their occurrence in the atmosphere and potential environmental impacts. Their sources, detection methods, and effects on air quality highlight the importance of monitoring and understanding the behavior of nitro-containing organic pollutants (Harrison et al., 2005).

Mechanism of Action

Target of Action

The compound’s structure suggests it may interact with proteins or enzymes that recognize or are affected by benzoic acid derivatives .

Mode of Action

The compound’s structure suggests it might undergo reactions at the benzylic position, such as free radical bromination, nucleophilic substitution, and oxidation .

Biochemical Pathways

Based on its structure, it may be involved in pathways where benzoic acid derivatives play a role .

Result of Action

The compound’s structure suggests it might induce changes in the cells or molecules it interacts with .